Cas no 74686-57-0 ((2e)-2-[(hydroxyamino)methylidene]pyridin-3-one)

(2e)-2-[(hydroxyamino)methylidene]pyridin-3-one structure
74686-57-0 structure
Product Name:(2e)-2-[(hydroxyamino)methylidene]pyridin-3-one
CAS No:74686-57-0
MF:C6H6N2O2
MW:138.124041080475
CID:1769204
PubChem ID:258405
Update Time:2025-04-21

(2e)-2-[(hydroxyamino)methylidene]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

    • (2e)-2-[(hydroxyamino)methylidene]pyridin-3-one
    • NSC87276
    • 3-hydroxy-2-pyridinealdoxime
    • AC1NSBE9
    • 3-hydroxy-2-pyridinealdoxime;
    • SCHEMBL16712006
    • 74686-57-0
    • DTXSID80418306
    • 3-hydroxy-pyridine-2-aldoxime
    • 2-Pyridinecarbaldehyde oxime, 3-hydroxy-
    • Inchi: 1S/C6H6N2O2/c9-6-2-1-3-7-5(6)4-8-10/h1-4,9-10H
    • InChI Key: JUOUALUXPLOLFO-UHFFFAOYSA-N
    • SMILES: OC1=CC=CN=C1C=NO

Computed Properties

  • Exact Mass: 138.04300
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • PSA: 65.71000
  • LogP: 0.59530
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